![molecular formula C12H10ClN3O5S B6171182 2-[2-(4-chlorobenzenesulfonamido)-6-oxo-1,6-dihydropyrimidin-5-yl]acetic acid CAS No. 2214999-29-6](/img/no-structure.png)
2-[2-(4-chlorobenzenesulfonamido)-6-oxo-1,6-dihydropyrimidin-5-yl]acetic acid
Overview
Description
2-[2-(4-Chlorobenzenesulfonamido)-6-oxo-1,6-dihydropyrimidin-5-yl]acetic acid (CBPAA) is a synthetic compound that has been studied for its potential applications in scientific research. CBPAA is an organosulfur compound and is classified as a sulfonamide. It is a derivative of pyrimidine, a heterocyclic aromatic organic compound. CBPAA has a wide range of applications in scientific research due to its unique chemical structure and properties.
Mechanism of Action
2-[2-(4-chlorobenzenesulfonamido)-6-oxo-1,6-dihydropyrimidin-5-yl]acetic acid is a synthetic compound that can interact with proteins and other biological molecules. The mechanism of action of 2-[2-(4-chlorobenzenesulfonamido)-6-oxo-1,6-dihydropyrimidin-5-yl]acetic acid is not fully understood, but it is believed to interact with proteins and other molecules through hydrogen bonding and electrostatic interactions.
Biochemical and Physiological Effects
2-[2-(4-chlorobenzenesulfonamido)-6-oxo-1,6-dihydropyrimidin-5-yl]acetic acid has been studied for its potential effects on biochemical and physiological processes. Studies have shown that 2-[2-(4-chlorobenzenesulfonamido)-6-oxo-1,6-dihydropyrimidin-5-yl]acetic acid can inhibit the growth of certain bacteria, fungi, and viruses. It has also been shown to have anti-inflammatory and anti-cancer properties.
Advantages and Limitations for Lab Experiments
2-[2-(4-chlorobenzenesulfonamido)-6-oxo-1,6-dihydropyrimidin-5-yl]acetic acid has several advantages for laboratory experiments. It is a relatively stable compound, making it easy to store and handle. It is also non-toxic and non-volatile, making it safe to use in experiments. One limitation of 2-[2-(4-chlorobenzenesulfonamido)-6-oxo-1,6-dihydropyrimidin-5-yl]acetic acid is that it is not water-soluble, making it difficult to use in aqueous solutions.
Future Directions
2-[2-(4-chlorobenzenesulfonamido)-6-oxo-1,6-dihydropyrimidin-5-yl]acetic acid has a wide range of potential applications in scientific research. Future research could focus on developing new methods for synthesizing 2-[2-(4-chlorobenzenesulfonamido)-6-oxo-1,6-dihydropyrimidin-5-yl]acetic acid and exploring its potential applications in drug discovery and development. Additionally, further research could be conducted to investigate the mechanism of action of 2-[2-(4-chlorobenzenesulfonamido)-6-oxo-1,6-dihydropyrimidin-5-yl]acetic acid and its potential effects on biochemical and physiological processes. Finally, more research could be done to improve the solubility of 2-[2-(4-chlorobenzenesulfonamido)-6-oxo-1,6-dihydropyrimidin-5-yl]acetic acid in aqueous solutions.
Synthesis Methods
2-[2-(4-chlorobenzenesulfonamido)-6-oxo-1,6-dihydropyrimidin-5-yl]acetic acid can be synthesized using a variety of methods. The most commonly used method is the acylation of 4-chlorobenzene sulfonamide with 2-oxo-1,6-dihydropyrimidin-5-yl acetic acid. This method involves the reaction of two precursor molecules, 4-chlorobenzene sulfonamide and 2-oxo-1,6-dihydropyrimidin-5-yl acetic acid, in an acidic medium. The reaction results in the formation of 2-[2-(4-chlorobenzenesulfonamido)-6-oxo-1,6-dihydropyrimidin-5-yl]acetic acid.
Scientific Research Applications
2-[2-(4-chlorobenzenesulfonamido)-6-oxo-1,6-dihydropyrimidin-5-yl]acetic acid has a wide range of applications in scientific research. It has been used as a reagent in the synthesis of various compounds, including pyrimidine-based drugs. It is also used as a catalyst in organic reactions and as a fluorescent probe in fluorescence microscopy. 2-[2-(4-chlorobenzenesulfonamido)-6-oxo-1,6-dihydropyrimidin-5-yl]acetic acid can also be used to study the structure and function of proteins and other biological molecules.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-[2-(4-chlorobenzenesulfonamido)-6-oxo-1,6-dihydropyrimidin-5-yl]acetic acid' involves the reaction of 4-chlorobenzenesulfonamide with ethyl acetoacetate to form 2-(4-chlorobenzenesulfonamido)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid ethyl ester. This intermediate is then hydrolyzed to form the desired compound.", "Starting Materials": [ "4-chlorobenzenesulfonamide", "ethyl acetoacetate", "sodium ethoxide", "water", "hydrochloric acid" ], "Reaction": [ "Step 1: 4-chlorobenzenesulfonamide is reacted with ethyl acetoacetate in the presence of sodium ethoxide to form 2-(4-chlorobenzenesulfonamido)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid ethyl ester.", "Step 2: The intermediate is then hydrolyzed using water and hydrochloric acid to form the desired compound, 2-[2-(4-chlorobenzenesulfonamido)-6-oxo-1,6-dihydropyrimidin-5-yl]acetic acid." ] } | |
CAS RN |
2214999-29-6 |
Product Name |
2-[2-(4-chlorobenzenesulfonamido)-6-oxo-1,6-dihydropyrimidin-5-yl]acetic acid |
Molecular Formula |
C12H10ClN3O5S |
Molecular Weight |
343.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
